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Compound of Interest

Compound Name: 9-cis-Retinol-d5

Cat. No.: B1162608 Get Quote

Essential Safety and Handling Guide for 9-cis-
Retinol-d5
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 9-cis-Retinol-d5. Adherence to these procedures is

vital for ensuring personal safety and maintaining a secure laboratory environment.

Chemical Identifier:

Name: 9-cis-Retinol-d5

Synonyms: 9-cis-Vitamin A Alcohol-d5

Molecular Formula: C₂₀H₂₅D₅O

Hazard Identification and Classification
9-cis-Retinol-d5 is classified as a hazardous substance.[1] It is essential to understand its

potential health effects to implement appropriate safety measures.

GHS Hazard Statements:

H302: Harmful if swallowed.[1]
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H315: Causes skin irritation.[1]

H361: Suspected of damaging fertility or the unborn child.[1]

Hazard Class GHS Category Signal Word Hazard Statement

Acute Toxicity (Oral) Category 4 Warning
H302: Harmful if

swallowed

Skin

Corrosion/Irritation
Category 2 Warning

H315: Causes skin

irritation

Reproductive Toxicity Category 2 Warning

H361: Suspected of

damaging fertility or

the unborn child

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 9-cis-Retinol-d5 to

minimize exposure and ensure personal safety.

Body Part PPE Material/Specification

Hands Chemical-resistant gloves

Nitrile or other appropriate

material. Ensure gloves are

regularly inspected for tears or

punctures.

Eyes
Safety glasses with side

shields or goggles

Must be worn at all times in the

laboratory.

Body Laboratory coat
Fully buttoned to protect skin

and personal clothing.

Respiratory Use in a well-ventilated area

A certified chemical fume hood

is required for all manipulations

of the solid compound and

solutions.
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Operational Plan: Handling and Storage
Proper handling and storage procedures are critical to prevent contamination and degradation

of 9-cis-Retinol-d5, as well as to ensure the safety of laboratory personnel.

Engineering Controls:

All work with 9-cis-Retinol-d5, including weighing, reconstituting, and aliquoting, must be

performed in a certified chemical fume hood to avoid inhalation of any dust or aerosols.[1]

Ensure that an eyewash station and safety shower are readily accessible in the work area.

Handling Procedures:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Read and

understand the Safety Data Sheet (SDS).

Weighing: If handling the solid form, carefully weigh the required amount in a chemical fume

hood. Use appropriate tools to avoid generating dust.

Solution Preparation: If provided as a solution, handle with care to prevent splashes. If

preparing a solution, add the solvent slowly to the solid. The compound is soluble in

acetonitrile, chloroform, and methanol.

Avoid Contact: Avoid all personal contact, including inhalation and contact with skin and

eyes.

Storage:

Store 9-cis-Retinol-d5 in its original, tightly sealed container.

Recommended storage temperature is -20°C or -80°C for long-term stability.

Store in a dry, dark place away from incompatible materials.

The storage area should be locked and accessible only to authorized personnel.
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All waste containing 9-cis-Retinol-d5 must be treated as hazardous waste and disposed of

according to institutional and local regulations.

Waste Segregation and Collection:

Solid Waste: Contaminated consumables such as pipette tips, tubes, and gloves should be

collected in a dedicated, labeled hazardous waste container.

Liquid Waste: Unused solutions and solvent rinses should be collected in a sealed, properly

labeled hazardous waste container.

Empty Containers: Empty containers may still contain residual chemical and should be

treated as hazardous waste.

Disposal Procedure:

Collect all waste in appropriately labeled containers indicating "Hazardous Waste" and the

chemical name.

Do not discharge any 9-cis-Retinol-d5 waste into the sewer or waterways.

Arrange for collection and disposal by a certified hazardous waste management company,

following all local, state, and federal regulations.

Workflow for Safe Handling of 9-cis-Retinol-d5
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Caption: Workflow for the safe handling of 9-cis-Retinol-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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